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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the expression and

purification of recombinant Schistosoma mansoni 16 (SM16) protein. SM16 is an

immunomodulatory protein secreted by the parasite Schistosoma mansoni and is a subject of

interest for its potential therapeutic applications in inflammatory diseases.[1][2][3][4] This guide

outlines methodologies for producing recombinant SM16 in both Escherichia coli and Pichia

pastoris expression systems, offering flexibility for various research needs.

Introduction to SM16 Protein
SM16 is a 16 kDa protein that plays a crucial role in the host-parasite interaction by

suppressing the host's inflammatory response.[1][3] Research has shown that SM16 can inhibit

cytokine production in response to Toll-like receptor (TLR) ligands.[2][5] Specifically, it has been

demonstrated to inhibit the degradation of the IRAK1 signaling protein in monocytes stimulated

with lipopolysaccharide (LPS), indicating its intervention point in the TLR signaling pathway.[2]

The ability of SM16 to modulate the immune system makes it a compelling target for the

development of novel anti-inflammatory therapeutics.
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Data Presentation: Quantitative Summary
The following tables summarize key quantitative data related to the expression and purification

of recombinant SM16.

Table 1: Recombinant SM16 Expression and Purification Parameters

Parameter
E. coli Expression
System

Pichia pastoris
Expression System

Reference

Expression Vector pET3d pPICZ B [6]

Host Strain BL21(DE3)pLysS KM71 [6]

Protein Tag
N-terminal Hexa-

histidine (6xHis)

N-terminal Hexa-

histidine (6xHis)
[6]

Typical Yield ~2 mg/L of culture ~2 mg/L of culture [6]

Purity
>95% (after two

affinity steps)
High [6]

Endotoxin Level

~150 EU/mg protein

(after two affinity

steps)

Undetectable [6]

Experimental Protocols
Detailed methodologies for the expression and purification of recombinant SM16 are provided

below. It is recommended to use a codon-optimized synthetic gene for SM16 to enhance

expression levels in the chosen host system.[6]

Protocol 1: Expression and Purification of Recombinant
SM16 in E. coli
This protocol is adapted for the expression of His-tagged SM16 in a bacterial system.

1. Transformation a. Transform the pET3d vector containing the codon-optimized SM16 gene

into E. coli BL21(DE3)pLysS competent cells. b. Plate the transformed cells on LB agar plates
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containing the appropriate antibiotic for selection. c. Incubate the plates overnight at 37°C.

2. Expression a. Inoculate a single colony from the plate into a starter culture of LB medium

with the selective antibiotic. b. Grow the starter culture overnight at 37°C with shaking. c. The

next day, inoculate a larger volume of LB medium with the starter culture. d. Grow the culture at

37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8. e. Induce

protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final

concentration of 1 mM. f. Continue to grow the culture for an additional 4 hours at 37°C.

3. Cell Lysis a. Harvest the bacterial cells by centrifugation. b. Resuspend the cell pellet in a

lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mg/mL lysozyme,

and protease inhibitors). c. Lyse the cells by sonication on ice. d. Clarify the lysate by

centrifugation to pellet the cell debris.

4. Purification (Two-Step His-tag Affinity Chromatography) a. First Affinity Chromatography

Step: i. Load the clarified lysate onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

ii. Wash the column extensively with a wash buffer containing a low concentration of imidazole

(e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20 mM imidazole). iii. To minimize endotoxin

contamination, perform an additional stringent wash with a buffer containing 2% Triton X-100

and 0.5% deoxycholate, followed by a wash with Tris-HCl buffer and then a phosphate buffer

with 0.5 M NaCl.[6] iv. Elute the bound protein with an elution buffer containing a high

concentration of imidazole (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250 mM imidazole). b.

Second Affinity Chromatography Step: i. Dilute the eluted protein from the first step 10-fold with

a low-imidazole buffer. ii. Load the diluted protein onto a fresh, pre-equilibrated Ni-NTA column.

iii. Repeat the stringent washing protocol as described in the first step. iv. Elute the purified

SM16 protein using the high-imidazole elution buffer. c. Buffer Exchange: i. Dialyze the final

purified protein against a suitable storage buffer, such as phosphate-buffered saline (PBS).

Protocol 2: Expression and Purification of Recombinant
SM16 in Pichia pastoris
This protocol is suitable for producing SM16 with eukaryotic post-translational modifications

and is particularly advantageous for obtaining endotoxin-free protein.[6]

1. Transformation a. Linearize the pPICZ B vector containing the SM16 gene. b. Transform the

linearized vector into competent P. pastoris KM71 cells by electroporation. c. Plate the
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transformed cells on YPDS plates containing the appropriate concentration of Zeocin for

selection. d. Incubate the plates at 30°C for 2-4 days until colonies appear.

2. Expression a. Inoculate a single colony into Buffered Glycerol-complex Medium (BMGY) and

grow until the culture reaches an OD600 of 2-6. b. To induce protein expression, harvest the

cells by centrifugation and resuspend them in Buffered Methanol-complex Medium (BMMY) to

an OD600 of approximately 1.0. c. Add methanol to a final concentration of 0.5% to 1.0% every

24 hours to maintain induction. d. Continue the induction for 72-96 hours at 28-30°C with

vigorous shaking.

3. Protein Harvest and Lysis a. Since SM16 is secreted, harvest the culture supernatant by

centrifugation to remove the yeast cells. b. Concentrate the supernatant and perform a buffer

exchange into a binding buffer suitable for affinity chromatography (e.g., 50 mM Tris-HCl, pH

8.0, 300 mM NaCl, 10 mM imidazole).

4. Purification (His-tag Affinity Chromatography) a. Load the concentrated and buffer-

exchanged supernatant onto a Ni-NTA affinity column. b. Wash the column with a wash buffer

containing a low concentration of imidazole. c. Elute the purified SM16 protein with an elution

buffer containing a high concentration of imidazole. d. Buffer Exchange: i. Dialyze the final

purified protein against a suitable storage buffer, such as PBS.
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Experimental Workflow for Recombinant SM16 Protein Expression and Purification
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Caption: Workflow for recombinant SM16 expression and purification.
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Caption: SM16 inhibits TLR signaling by preventing IRAK1 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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